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Compound of Interest

Compound Name: 2-Cyclopropyl-2-fluoroacetic acid

Cat. No.: B3007202

CAS Number: 1554428-25-9

This technical guide provides a summary of the available information for 2-Cyclopropyl-2-
fluoroacetic acid, a chemical compound relevant to researchers and professionals in the fields
of chemical synthesis and drug development. Due to the limited publicly available data for this
specific molecule, this guide presents the confirmed chemical properties and outlines
generalized experimental workflows.

Chemical and Physical Properties

The following table summarizes the known quantitative data for 2-Cyclopropyl-2-fluoroacetic
acid.[1]
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Property Value

CAS Number 1554428-25-9
Molecular Formula CsH7FO2

Molecular Weight 118.11 g/mol
Predicted Boiling Point 221.3+10.0°C
Predicted Density 1.328 + 0.06 g/cm3
Predicted pKa 2.59+0.10
SMILES O=C(0O)C(C1CC1)F

Cyclopropyl-fluoro-acetic acid, a-fluoro-
Synonyms o
Cyclopropaneacetic acid

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis of 2-Cyclopropyl-2-
fluoroacetic acid are not readily available in the public domain. However, a generalized
synthetic and analytical workflow for a compound of this nature is presented below. This serves
as a representative procedure for its preparation and characterization.

General Synthetic Workflow

The synthesis of a fluorinated carboxylic acid like 2-Cyclopropyl-2-fluoroacetic acid would
typically involve the introduction of the fluorine atom at the alpha position to a cyclopropyl
acetic acid derivative, followed by purification and analysis.
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Synthesis & Purification
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A generalized workflow for chemical synthesis and analysis.
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Biological Activity and Signaling Pathways

As of late 2025, there is no publicly available scientific literature or patent data detailing the
specific biological activities, pharmacological properties, or associated signaling pathways for
2-Cyclopropyl-2-fluoroacetic acid. The compound is commercially available and is likely
utilized as a building block in the synthesis of more complex molecules for research and
development.

General Drug Discovery Workflow

While specific data for this compound is absent, a typical workflow for assessing the biological
activity of a novel chemical entity is illustrated below. This process is fundamental in drug
development.
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A generalized workflow for biological screening of a chemical entity.
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In summary, 2-Cyclopropyl-2-fluoroacetic acid is a known chemical compound with a
confirmed CAS number and basic predicted properties. However, detailed experimental
protocols for its synthesis and any information regarding its biological activity are not present in
the accessible public domain. For researchers interested in this molecule, it would serve as a
starting material for further chemical elaboration and subsequent biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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